Cas no 6937-69-5 (methyl 3-[4-(chloromethyl)phenyl]propanoate)

methyl 3-[4-(chloromethyl)phenyl]propanoate structure
6937-69-5 structure
Product Name:methyl 3-[4-(chloromethyl)phenyl]propanoate
CAS No:6937-69-5
MF:C11H13ClO2
MW:212.672722578049
CID:973589
PubChem ID:236635
Update Time:2025-04-19

methyl 3-[4-(chloromethyl)phenyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-[4-(chloromethyl)phenyl]propanoate
    • Butyric acid, 4-benzyloxyphenyl ester; SureCN3111562; Oprea1_488971; 4-(benzyloxy)phenyl butyrate; NSC47914; Oprea1_296993; AC1L669J; p-(benzyloxy)phenyl butyrate; 4-(benzyloxy)phenyl butanoate; p-(Chlormethyl)-hydrozimtsaeure-methylester;
    • NSC39280
    • 6937-69-5
    • NSC-39280
    • SCHEMBL5567796
    • DTXSID00989149
    • 4-(Chloromethyl)benzenepropanoic acid methyl ester
    • DB-184137
    • Inchi: 1S/C11H13ClO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-8H2,1H3
    • InChI Key: VTMAOWNBGPNCFE-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)CCC(=O)OC

Computed Properties

  • Exact Mass: 212.06049
  • Monoisotopic Mass: 212.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 297.3°C at 760 mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.519
  • PSA: 26.3
  • LogP: 2.53100

methyl 3-[4-(chloromethyl)phenyl]propanoate Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd